N-7-(2-(Nitrophenyldithio)ethyl)mitomycin C
N-7-(2-(Nitrophenyldithio)ethyl)mitomycin C
Brand Name:
Vulcanchem
CAS No.:
95056-36-3
VCID:
VC20882944
InChI:
InChI=1S/C23H25N5O7S2/c1-11-17(25-7-8-36-37-13-5-3-12(4-6-13)28(32)33)20(30)16-14(10-35-22(24)31)23(34-2)21-15(26-21)9-27(23)18(16)19(11)29/h3-6,14-15,21,25-26H,7-10H2,1-2H3,(H2,24,31)/t14-,15+,21+,23-/m1/s1
SMILES:
CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)OC)N4)NCCSSC5=CC=C(C=C5)[N+](=O)[O-]
Molecular Formula:
C23H25N5O7S2
Molecular Weight:
547.6 g/mol
N-7-(2-(Nitrophenyldithio)ethyl)mitomycin C
CAS No.: 95056-36-3
Cat. No.: VC20882944
Molecular Formula: C23H25N5O7S2
Molecular Weight: 547.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 95056-36-3 |
|---|---|
| Molecular Formula | C23H25N5O7S2 |
| Molecular Weight | 547.6 g/mol |
| IUPAC Name | [(4S,6S,7R,8S)-7-methoxy-12-methyl-11-[2-[(4-nitrophenyl)disulfanyl]ethylamino]-10,13-dioxo-2,5-diazatetracyclo[7.4.0.02,7.04,6]trideca-1(9),11-dien-8-yl]methyl carbamate |
| Standard InChI | InChI=1S/C23H25N5O7S2/c1-11-17(25-7-8-36-37-13-5-3-12(4-6-13)28(32)33)20(30)16-14(10-35-22(24)31)23(34-2)21-15(26-21)9-27(23)18(16)19(11)29/h3-6,14-15,21,25-26H,7-10H2,1-2H3,(H2,24,31)/t14-,15+,21+,23-/m1/s1 |
| Standard InChI Key | ZNDJOCJUBZZAMN-USYHLRJESA-N |
| Isomeric SMILES | CC1=C(C(=O)C2=C(C1=O)N3C[C@H]4[C@@H]([C@@]3([C@@H]2COC(=O)N)OC)N4)NCCSSC5=CC=C(C=C5)[N+](=O)[O-] |
| SMILES | CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)OC)N4)NCCSSC5=CC=C(C=C5)[N+](=O)[O-] |
| Canonical SMILES | CC1=C(C(=O)C2=C(C1=O)N3CC4C(C3(C2COC(=O)N)OC)N4)NCCSSC5=CC=C(C=C5)[N+](=O)[O-] |
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